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The following table lists the half-maximal inhibitory concentration (IC₅₀) of SCR7 for various human cancer

cell lines, as reported in a foundational study [1] [2]:

Cell Line IC₅₀ (μM)

T47D (Breast cancer) 8.5

HT1080 (Fibrosarcoma) 10

A549 (Alveolar basal epithelial adenocarcinoma) 34

MCF7 (Breast cancer) 40

Nalm6 (B-cell leukemia) 50

HeLa (Cervical cancer) 44

A2780 (Ovarian cancer) 120

The data reveals that SCR7's potency varies significantly, with T47D cells being the most sensitive and

A2780 cells the most resistant to its anti-proliferative effect [1].

Detailed Experimental Protocol
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The IC₅₀ values in the table above were determined using the following methodology [1] [2]:

Cell Lines Used: MCF7, CEM, HeLa, A549, HT1080, A2780, T47D, Nalm6, N114, and K562 cells.
Compound Treatment: Cells were grown in the presence of SCR7 at concentrations of 10, 50, 100,

and 250 μM.
Incubation Time: 48 hours.

Cell Viability Assays: Cell proliferation was determined using MTT assay and trypan blue
exclusion assay.

Data Analysis: Each experiment was repeated for a minimum of three independent times to ensure
reliability.

SCR7 Mechanism of Action and Experimental Workflow

To help visualize how SCR7 functions and how the experiments are conducted, I have created the following

diagrams using Graphviz.
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SCR7 specifically targets DNA Ligase IV to block the final ligation step in NHEJ repair [3] [4].

Workflow for determining SCR7 IC50 values in vitro.
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General workflow for determining SCR7's IC₅₀ involves cell treatment and viability assessment [1] [2].

Key Insights on SCR7

Primary Mechanism: SCR7 is a specific inhibitor of DNA Ligase IV, a key enzyme in the Non-
Homologous End Joining (NHEJ) pathway. It acts by binding to the DNA-binding domain of Ligase IV,

preventing the repair of DNA double-strand breaks [3] [4].
Broader Applications: Beyond its use as a cancer therapeutic, SCR7 is widely used in

biotechnology to enhance the efficiency of CRISPR/Cas9 genome editing. By inhibiting the error-
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prone NHEJ pathway, it favors the more precise Homology-Directed Repair (HDR) pathway,

increasing HDR efficiency by up to 19-fold in some systems [1] [3] [5].
Forms and Derivatives: It's important to be aware that SCR7 exists in different forms (e.g., parental,

cyclized, pyrazine) and has newer derivatives like SCR130, which exhibits significantly higher
potency (20 times more potent than SCR7 in some cell lines) [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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